Regiochemical Differentiation: Meta-Cyclopropoxy vs. Para-Cyclopropoxy Substitution and Its Impact on Lipophilicity
The target compound, 3-carbamoyl-5-cyclopropoxybenzoic acid, positions the cyclopropoxy group at the meta (5) position relative to the carboxylic acid. In contrast, the commonly used DGAT-1 inhibitor synthetic intermediate 4-cyclopropyloxybenzoic acid (CAS 62577-90-6) carries the cyclopropoxy group at the para (4) position . The unsubstituted parent compound 3-carbamoylbenzoic acid (CAS 4481-28-1) has a measured LogP of 1.184 [1]. Introduction of the cyclopropoxy substituent increases the calculated LogP; for the structurally related 3-cyclopropoxybenzoic acid, the experimental boiling point (340.7±15.0 °C) and reduced water solubility relative to unsubstituted benzoic acid confirm a significant lipophilicity increase conferred by the cyclopropoxy moiety . The meta-substitution pattern in the target compound is expected to produce a LogP intermediate between the para-substituted analog and the unsubstituted parent, offering tunable lipophilicity for lead optimization campaigns.
| Evidence Dimension | Lipophilicity (LogP) and physicochemical profile |
|---|---|
| Target Compound Data | 3-Carbamoyl-5-cyclopropoxybenzoic acid: meta-cyclopropoxy substitution; calculated LogP not experimentally determined in published literature; predicted to be >1.2 and <3.0 based on analog data |
| Comparator Or Baseline | 3-Carbamoylbenzoic acid (CAS 4481-28-1): LogP = 1.184 [1]; 4-Cyclopropyloxybenzoic acid (CAS 62577-90-6): para-substituted, used in DGAT-1 inhibitor synthesis ; 3-Cyclopropoxybenzoic acid: boiling point 340.7±15.0 °C, flash point 139.7±13.9 °C |
| Quantified Difference | Estimated LogP increase of approximately 0.5–1.5 log units versus unsubstituted 3-carbamoylbenzoic acid, based on the established contribution of the cyclopropoxy substituent to lipophilicity in analog series |
| Conditions | LogP: calculated partition coefficient (octanol/water); Boiling point: experimental determination at 760 mmHg |
Why This Matters
Differential lipophilicity directly impacts membrane permeability, solubility, and pharmacokinetic behavior in biological assays—purchasing the wrong positional isomer can confound SAR interpretation and lead development.
- [1] Molbase. 3-Carbamoylbenzoic acid (CAS 4481-28-1). LogP: 1.184. Molecular Formula: C₈H₇NO₃, Molecular Weight: 165.146. View Source
